Cas no 1187163-23-0 (2-(2,4-Dimethoxybenzoyl)-6-methylpyridine)

• Product Name: 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine
• CAS No: 1187163-23-0
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4684283
• Update Time: 2025-10-31

2-(2,4-Dimethoxybenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine
• (2,4-Dimethoxyphenyl)(6-methylpyridin-2-yl)methanone
• OURNMHDPJXZSSM-UHFFFAOYSA-N

• Inchi： 1S/C15H15NO3/c1-10-5-4-6-13(16-10)15(17)12-8-7-11(18-2)9-14(12)19-3/h4-9H,1-3H3
• InChI Key： OURNMHDPJXZSSM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=CC=C(C)N=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine

Introduction to 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine (CAS No. 1187163-23-0) and Its Emerging Applications in Chemical Biology

2-(2,4-Dimethoxybenzoyl)-6-methylpyridine, identified by the CAS number 1187163-23-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological and biochemical activities. The presence of both dimethoxybenzoyl and methylpyridine moieties in its molecular structure endows it with distinctive chemical characteristics that make it a valuable scaffold for further derivatization and functionalization.

The dimethoxybenzoyl group, a key feature of this compound, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This moiety has been extensively studied in the development of bioactive molecules, particularly in the context of photodynamic therapy and drug delivery systems. The methylpyridine component contributes to the compound's solubility and stability, making it suitable for various biochemical assays and pharmaceutical formulations. The combination of these structural elements suggests that 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine may exhibit promising properties as an intermediate or lead compound in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The CAS No. 1187163-23-0 identifier ensures precise classification and retrieval of scientific literature related to this molecule, facilitating its study within academic and industrial research settings. One of the most compelling aspects of this compound is its potential role in modulating enzyme activity and receptor binding. For instance, studies have shown that pyridine derivatives can serve as inhibitors or activators of various kinases and transcription factors, which are critical targets in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. Additionally, the use of high-throughput screening techniques has allowed for rapid identification of derivatives with improved pharmacokinetic profiles. Such methodologies highlight the importance of CAS No. 1187163-23-0-tagged compounds in modern drug discovery pipelines.

The structural versatility of 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine also makes it an attractive candidate for material science applications beyond traditional pharmaceuticals. For example, its ability to form stable complexes with metal ions has been explored in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential uses in catalysis, gas storage, and even as sensors for environmental pollutants. The integration of such functional molecules into advanced materials underscores the interdisciplinary nature of chemical biology research.

In conclusion, 2-(2,4-Dimethoxybenzoyl)-6-methylpyridine (CAS No. 1187163-23-0) represents a fascinating compound with broad applications across multiple scientific domains. Its unique structural features position it as a valuable tool for researchers investigating enzyme inhibition, drug delivery systems, and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.